Cas no 7724-15-4 (2-Naphthalenesulfonicacid, 6-[(4-methylphenyl)amino]-)

• Product Name: 2-Naphthalenesulfonicacid, 6-[(4-methylphenyl)amino]-
• CAS No: 7724-15-4
• MF: C₁₇H₁₅NO₃S
• MW: 313.370903253555
• CID: 566385
• PubChem ID: 82178
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid, 6-[(4-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 6-[(4-methylphenyl)amino]-
• 6-(4-methylanilino)naphthalene-2-sulfonic acid
• 6-(P-TOLUIDINO)-2-NAPHTHALENESULFONIC ACID
• 2-(4-Toluidino)-6-naphthalenesulfonic acid
• 2-(p-toluidinyl)naphtalene-6-sulfonic acid
• 2-(p-toluidinyl)naphthalene-6-sulfonate
• 2-(p-Toluidinyl)naphthalene-6-sulfonic acid
• 2-Naphthalenesulfonic acid,6-[(4-methylphenyl)amino]
• 6-[(4-methylphenyl)amino]naphthalene-2-sulfonic acid
• 6-P-Toluidino-2-Naphthalenesulfonic Acid (TNS)
• 6-p-toluidinonaphthalene-2-sulfonic acid
• 6-p-Toluidinonaphthalene-2-sulphonic acid
• 2-p-toluidinylnaphthalene-6-sulfonic acid
• 6-(p-Tolylamino)naphthalene-2-sulfonic acid
• 6-(p-Toluidino)-2-naphthalenesulfonic acid
• FT-0636576
• A839014
• 2-Naphthalenesulfonic acid, 6-[(4-methylphenyl)amino]-
• 6-N-(4-Methylphenyl)amino-2-naphthalenesulfonate
• 6-p-Toluidinylnaphthalene-2-sulfonic acid
• 2-Naphthalenesulfonic acid, 6-p-toluidino-
• 2-(p-Toluidino)-naphthalene-6-sulfonic acid
• DTXSID2064781
• 95ZZA2FN7X
• MFCD00041942
• EINECS 231-769-2
• 2-Naphthalenesulfonic acid, 6-((4-methylphenyl)amino)-
• NS00037895
• 6-(4-methylanilino)-2-naphthalenesulfonic acid
• TNS
• AKOS015894317
• 2-p-Toluidinyl-6-naphthalene sulfonate (form B)
• 6-p-TOLUIDINO-2-NAPHTHALENESULFONIC ACID
• SCHEMBL42176
• 7724-15-4
• 2-p-toluidino-6-naphthalenesulfonic acid
• DB-056193
• 6pToluidinonaphthalene2sulphonic acid
• 2Naphthalenesulfonic acid, 6((4methylphenyl)amino)
• 6-P-Toluidine-2-naphthalenesulfonic acid
• BDBM50614036
• G77592
• CHEMBL5267967
• VTRBOZNMGVDGHY-UHFFFAOYSA-N
• mansic acid
• 2,6-TNS
• DTXCID9047962

• MDL： MFCD00041942
• Inchi： 1S/C17H15NO3S/c1-12-2-6-15(7-3-12)18-16-8-4-14-11-17(22(19,20)21)9-5-13(14)10-16/h2-11,18H,1H3,(H,19,20,21)
• InChI Key： VTRBOZNMGVDGHY-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=CC(=CC=C2C=1)NC1C=CC(C)=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 313.07700
• Monoisotopic Mass: 313.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 74.8A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.37 g/cm3
• Refractive Index: 1.692
• PSA: 74.78000
• LogP: 5.29230

2-Naphthalenesulfonicacid, 6-[(4-methylphenyl)amino]- Security Information

• WGK Germany：3
• Hazard Category Code： 38
• FLUKA BRAND F CODES：3-8-10
• Hazardous Material Identification：
• Risk Phrases：R38